Cas no 1807158-30-0 (2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine
• CAS No: 1807158-30-0
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4807138
• Update Time: 2025-06-11

2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-3-12-5(2-11)7(13(14)15)6(4)8(9)10/h3,8H,1H3
• InChI Key： RDRYGXJGLBCXQZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)N=CC=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine

Introduction to 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine (CAS No. 1807158-30-0)

2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine, with the CAS number 1807158-30-0, is a versatile and intriguing compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a cyano group, difluoromethyl moiety, methyl group, and nitro substituent. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The chemical structure of 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine is particularly noteworthy due to its combination of electron-withdrawing and electron-donating groups. The cyano group and nitro substituent are strong electron-withdrawing groups, which can influence the compound's reactivity and stability. Conversely, the difluoromethyl and methyl groups are electron-donating, providing a balance that can be exploited in synthetic chemistry and drug design.

In recent years, there has been a surge of interest in the development of novel compounds with enhanced biological activity and reduced toxicity. 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine has shown promise in this regard due to its unique structural characteristics. Studies have demonstrated that this compound exhibits potent biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the growth of various cancer cell lines, making it a potential lead for further drug development.

The synthesis of 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 4-difluoromethyl-5-methylpyridin-2(1H)-one with cyanogen bromide followed by nitration. This synthetic pathway is highly reproducible and scalable, making it suitable for large-scale production in industrial settings. The robustness of this synthesis method also allows for the introduction of additional functional groups, enabling the creation of a library of analogs for further biological evaluation.

The physicochemical properties of 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Its solubility profile is an important consideration for its application in drug delivery systems and formulation development.

In terms of pharmacokinetics, preliminary studies have shown that 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and demonstrates low toxicity in animal models. These attributes make it an attractive candidate for further preclinical and clinical evaluation as a potential therapeutic agent.

The biological activities of 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine have been explored through various in vitro and in vivo assays. In antimicrobial studies, it has shown significant activity against both Gram-positive and Gram-negative bacteria, as well as fungi. This broad-spectrum activity suggests its potential use as an antimicrobial agent in treating infections caused by multidrug-resistant pathogens. Additionally, its antifungal properties have been evaluated against common fungal strains such as Candida albicans and Aspergillus fumigatus.

In cancer research, 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine has demonstrated selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. Mechanistic studies have revealed that it induces apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings provide valuable insights into its mode of action and potential therapeutic applications.

Beyond its direct biological activities, 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine has also been investigated as a building block for the synthesis of more complex molecules with enhanced properties. For example, researchers have used this compound as a starting material to develop novel inhibitors targeting specific enzymes involved in disease pathways. The flexibility of its structure allows for the introduction of functional groups that can modulate its biological activity and selectivity.

In conclusion, 2-Cyano-4-(difluoromethyl)-5-methyl-3-nitropyridine (CAS No. 1807158-30-0) is a promising compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features, favorable physicochemical properties, and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable tool in the pursuit of innovative solutions to pressing health challenges.